Cas no 2872-74-4 (1-Naphthalenesulfonicacid, 3,3'-[(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-,disodium salt (9CI))

• Product Name: 1-Naphthalenesulfonicacid, 3,3'-[(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-,disodium salt (9CI)
• CAS No: 2872-74-4
• MF: C₃₄H₂₈N₆NaO₆S₂
• MW: 703.742495536804
• CID: 283310
• PubChem ID: 24181405
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3,3'-[(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-,disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3,3'-[(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-,disodium salt (9CI)
• sodium,4-amino-3-[[4-[4-[(1-amino-4-sulfonaphthalen-2-yl)diazenyl]-2-methylphenyl]-3-methylphenyl]diazenyl]naphthalene-1-sulfonic acid
• sodium;4-amino-3-[[4-[4-[(1-amino-4-sulfonaphthalen-2-yl)diazenyl]-2-methylphenyl]-3-methylphenyl]diazenyl]naphthalene-1-sulfonic acid
• NSC-8676
• Erie Red 4B (fast)
• NSC8676
• DTXSID00636247
• 2872-74-4

• Inchi： 1S/C34H28N6O6S2.Na/c1-19-15-21(37-39-29-17-31(47(41,42)43)25-7-3-5-9-27(25)33(29)35)11-13-23(19)24-14-12-22(16-20(24)2)38-40-30-18-32(48(44,45)46)26-8-4-6-10-28(26)34(30)36;/h3-18H,35-36H2,1-2H3,(H,41,42,43)(H,44,45,46);/q;+1/b39-37+,40-38+;
• InChI Key： UUFSQJCUESXXGY-IJKDMPGWSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1C=CC(=C(C)C=1)C1C=CC(=CC=1C)/N=N/C1=CC(=C2C=CC=CC2=C1N)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 703.140944
• Monoisotopic Mass: 703.140944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 1280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227

Experimental Properties

• Density: 1.5
• Refractive Index: 1.729